Cas no 90729-28-5 (H-Thr-Met-Oh)

• Product Name: H-Thr-Met-Oh
• CAS No: 90729-28-5
• MF: C₉H₁₈N₂O₄S
• MW: 250.315221309662
• MDL: MFCD00238185
• CID: 788456
• PubChem ID: 7020165
• Update Time: 2025-04-24

H-Thr-Met-Oh Chemical and Physical Properties

Names and Identifiers

• L-Methionine, L-threonyl-
• (2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-4-methylsulfanylbutanoic acid
• H-THR-MET-OH
• HY-P4624
• DTXSID70427225
• CHEMBL1221896
• Threonyl-methionine
• TM dipeptide
• 90729-28-5
• L-Thr-L-Met
• Thr-Met
• Threonine-Methionine dipeptide
• Threoninylmethionine
• Q27144971
• L-threonyl-L-methionine
• Threoninyl-Methionine
• CS-0655420
• T-M Dipeptide
• threonylmethionine
• L-Threoninyl-L-Methionine
• Threonine Methionine dipeptide
• SCHEMBL2550239
• CHEBI:74861
• MFCD00238185
• H-Thr-Met-Oh

• MDL： MFCD00238185
• Inchi： 1S/C9H18N2O4S/c1-5(12)7(10)8(13)11-6(9(14)15)3-4-16-2/h5-7,12H,3-4,10H2,1-2H3,(H,11,13)(H,14,15)/t5-,6+,7+/m1/s1
• InChI Key： APIDTRXFGYOLLH-VQVTYTSYSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC([C@H]([C@@H](C)O)N)=O

Computed Properties

• Exact Mass: 250.09872823g/mol
• Monoisotopic Mass: 250.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 138Ų

Experimental Properties

• LogP: -3.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Thr-Met-Oh

L-Methionine, L-threonyl- (CAS No. 90729-28-5): A Comprehensive Guide to This Unique Peptide Derivative

In the world of bioactive peptides and amino acid derivatives, L-Methionine, L-threonyl- (CAS No. 90729-28-5) stands out as a compound of significant scientific interest. This dipeptide, formed by the combination of L-methionine and L-threonine, has garnered attention from researchers in biochemistry, nutritional science, and pharmaceutical development. With the growing global focus on peptide-based therapeutics and functional amino acids, understanding this compound's properties and potential applications becomes increasingly relevant.

The molecular structure of L-Methionine, L-threonyl- combines the sulfur-containing amino acid methionine with the polar amino acid threonine, creating unique physicochemical properties. Recent studies in peptide research have highlighted how such combinations can exhibit different biological activities compared to their individual amino acid components. This has led to increased searches for "methionine-threonine peptide benefits" and "CAS 90729-28-5 applications" across scientific databases.

From a biochemical perspective, L-Methionine, L-threonyl- offers interesting possibilities in protein metabolism and cellular signaling. The presence of both amino acids in this conjugated form may influence its absorption and utilization patterns in biological systems. Current research trends show particular interest in how such peptide-bound amino acids might differ from free amino acids in terms of bioavailability and metabolic effects - topics frequently searched by nutritionists and sports scientists.

In pharmaceutical applications, the stability and specific cleavage patterns of L-Methionine, L-threonyl- make it a candidate for drug delivery systems. The compound's potential role in targeted therapy formulations has become a hot topic, especially with the rising interest in precision medicine approaches. Laboratory supply companies report increased inquiries about "90729-28-5 purity standards" and "L-Threonyl-L-methionine solubility" from research institutions.

The nutritional aspects of L-Methionine, L-threonyl- have also attracted attention in the dietary supplement industry. With consumers becoming more educated about amino acid profiles and protein quality, there's growing curiosity about how peptide-bound amino acids might compare to traditional supplements. Searches for "peptide amino acid complexes" and "methionine-threonine synergy" have seen a noticeable uptick in recent months.

From a commercial standpoint, the production and purification of L-Methionine, L-threonyl- present specific technical challenges that influence its market availability. Manufacturers specializing in custom peptide synthesis often field questions about "90729-28-5 synthesis methods" and "L-Threonyl-L-methionine stability," reflecting the compound's niche but important position in specialty chemicals.

Quality control for L-Methionine, L-threonyl- requires sophisticated analytical techniques, particularly for researchers needing high-purity material. The compound's characterization involves advanced methods like HPLC analysis and mass spectrometry, topics frequently searched alongside the CAS number by quality assurance professionals.

In research settings, L-Methionine, L-threonyl- serves as a valuable tool for studying peptide transport mechanisms and amino acid metabolism. Its unique structure makes it particularly interesting for investigations into how cells process dipeptides compared to single amino acids. These research applications contribute to the steady demand for this compound in academic laboratories.

The stability profile of L-Methionine, L-threonyl- under various conditions is another area of practical importance. Storage recommendations and handling precautions are common search queries associated with this compound, especially from new researchers entering the field of peptide chemistry.

Looking forward, the potential applications of L-Methionine, L-threonyl- in nutraceutical formulations and biomedical research continue to drive interest in this specialized compound. As peptide science advances and analytical techniques become more sophisticated, our understanding of this and similar amino acid derivatives will likely expand, opening new possibilities in both basic research and practical applications.